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Compound of Interest

Compound Name: 9-Iodophenanthrene

Cat. No.: B092893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 9-iodophenanthrene,

a chemical compound utilized in various research and development applications. Due to its

hazardous properties, strict adherence to safety protocols is imperative to ensure the well-

being of laboratory personnel and the integrity of experimental outcomes. This document

outlines the known hazards, handling procedures, personal protective equipment requirements,

and emergency response measures associated with 9-iodophenanthrene.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 9-iodophenanthrene is

fundamental to its safe handling and storage.
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Property Value Source

Molecular Formula C₁₄H₉I [1][2][3]

Molecular Weight 304.13 g/mol [1][2][3]

Appearance Light yellow to yellow solid [4]

Melting Point 91-93 °C [1][2][4]

Boiling Point 411.0 ± 14.0 °C (Predicted) [4]

Density 1.692 ± 0.06 g/cm³ (Predicted) [4]

Solubility Insoluble in water [5]

Stability Stable, but light sensitive. [4]

Hazard Identification and Classification
9-Iodophenanthrene is classified as a hazardous substance. The following table summarizes

its GHS hazard classifications.

Hazard
Classification

Code Description Source

Skin Irritation H315 Causes skin irritation [1][2][3]

Eye Irritation H319
Causes serious eye

irritation
[1][2][3]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[1][2][3]

Signal Word Warning [1][2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 9-
iodophenanthrene to minimize exposure risk.
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Equipment Specification

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if exposure

limits are exceeded or if irritation or other

symptoms are experienced. A dust mask of type

N95 (US) is recommended.[1]

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[5]

Hand Protection
Wear appropriate protective gloves to prevent

skin exposure.

Skin and Body Protection
Wear appropriate protective clothing to prevent

skin exposure.

Handling and Storage Protocols
Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Handling:

Avoid contact with skin, eyes, and personal clothing.[6]

Wash hands thoroughly after handling.[6]

Avoid breathing dust or fumes.[6]

Use only in a well-ventilated area or under a chemical fume hood.[6]

Minimize dust generation and accumulation.[6]

Keep away from sources of ignition.[6]
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Do not eat, drink, or smoke when using this product.[6][7]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[5][6]

Store in the dark as the compound is light-sensitive.[4]

Incompatible with strong oxidizing agents.[4][5]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid measures should be taken.

Exposure Route First-Aid Protocol

Inhalation

If inhaled, remove to fresh air and keep at rest in

a position comfortable for breathing. Call a

poison center or doctor if you feel unwell.[6]

Skin Contact If on skin, wash with plenty of soap and water.[6]

Eye Contact

If in eyes, rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[6]

Ingestion
If swallowed, call a poison center or doctor if

you feel unwell. Rinse mouth.[7]

Risk Assessment and Control Workflow
The following diagram illustrates a logical workflow for the risk assessment and control process

when working with 9-Iodophenanthrene.
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Risk Assessment and Control for 9-Iodophenanthrene

Emergency Response

Identify Hazards
- Skin Irritation (H315)
- Eye Irritation (H319)

- Respiratory Irritation (H335)

Assess Exposure Potential
- Inhalation of dust
- Dermal contact

- Eye contact

Evaluate Risks
- Likelihood of exposure

- Severity of harm

Elimination/Substitution
(Is it feasible to use a less hazardous chemical?)

Engineering Controls
- Fume hood

- Ventilated enclosure

If not feasible

Administrative Controls
- Standard Operating Procedures (SOPs)

- Safety training
- Restricted access

Personal Protective Equipment (PPE)
- Gloves

- Safety glasses/goggles
- Lab coat

- Respirator (if needed)

First-Aid Measures
- Inhalation: Fresh air

- Skin: Wash with soap and water
- Eyes: Rinse with water

Spill & Accidental Release
- Evacuate area

- Wear appropriate PPE
- Absorb with inert material
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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